Cas no 1261987-45-4 (3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid)

• Product Name: 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid
• CAS No: 1261987-45-4
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• MDL: MFCD18322310
• CID: 2767771
• PubChem ID: 53228141
• Update Time: 2025-10-29

3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322310
• 5-Amino-2'-chloro-4'-ethoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid, 95%
• DTXSID00691674
• 1261987-45-4
• 3-AMINO-5-(2-CHLORO-4-ETHOXYPHENYL)BENZOIC ACID
• 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid

• MDL： MFCD18322310
• Inchi： 1S/C15H14ClNO3/c1-2-20-12-3-4-13(14(16)8-12)9-5-10(15(18)19)7-11(17)6-9/h3-8H,2,17H2,1H3,(H,18,19)
• InChI Key： PEKLPGFYWIBRET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)N)OCC

Computed Properties

• Exact Mass: 291.0662210Da
• Monoisotopic Mass: 291.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid

3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic Acid: A Comprehensive Overview

The compound with CAS No. 1261987-45-4, known as 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an amino group, a benzoic acid moiety, and a substituted phenyl ring with ethoxy and chloro substituents. These features make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid as a lead compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological targets, such as enzymes, receptors, and ion channels, which are implicated in various disease states. For instance, investigations into its inhibitory effects on kinases and proteases have revealed promising results, suggesting its potential utility in treating conditions like cancer and inflammatory diseases.

The synthesis of 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid involves a multi-step process that combines principles from organic chemistry and combinatorial synthesis. Key steps include the formation of the benzoic acid core, the introduction of the amino group at the 3-position, and the substitution of the phenyl ring with chloro and ethoxy groups at specific positions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its pharmacokinetic profile. Studies have demonstrated that 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it an attractive candidate for oral drug delivery systems. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential efficacy in targeting intracellular pathogens or disease-causing agents.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid. These studies have provided insights into its binding affinity with various biological targets, such as G-protein coupled receptors (GPCRs) and nuclear receptors. The results indicate that this compound has a high potential for modulating these targets, which could lead to innovative treatments for conditions like diabetes, obesity, and neurodegenerative diseases.

In addition to its therapeutic potential, 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid has also been explored for its role in chemical biology research. Its unique structure allows it to serve as a scaffold for further chemical modifications, enabling the creation of libraries of related compounds for high-throughput screening. This approach has already yielded several analogs with enhanced potency and selectivity against specific targets.

The safety profile of 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid has been extensively evaluated in preclinical studies. Results from acute and chronic toxicity tests indicate that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical evaluation. Additionally, studies on its genotoxicity and mutagenicity have shown no significant risks associated with its use.

Looking ahead, the development of 3-Amino-5-(2-chloro-4-ethoxyphenyl)benzoic acid into a clinically viable drug will depend on several factors, including its efficacy in human trials and its scalability for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. Moreover, ongoing research into its mechanism of action will provide deeper insights into its therapeutic potential and guide future optimization efforts.

In conclusion, 3-Amino-5-(2-chloro-4